Sesamol

Specification

• CAS No.: 533-31-3
• Molecular Formula: C7H6O3
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 1,3-benzodioxol-5-ol
• Standard InChI: InChI=1S/C7H6O3/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
• Standard InChI Key: LUSZGTFNYDARNI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)O
• Boiling Point: 272.00 to 274.00 °C. @ 760.00 mm Hg
• Colorform: Crystals from chloroform/petroleum ether; Beige crystals
• Melting Point: 64.9 °C; 65.8 °C

Introduction

Chemical and Physical Properties

Sesamol is chemically identified as 1,3-benzodioxol-5-ol or 3,4-(methylenedioxy)phenol with the molecular formula C7H6O3 and a molecular weight of 138.12. The compound presents as a colorless to off-white crystalline solid with a melting point ranging between 63.0-65.0°C (145.0-149.0°F). Various studies have reported slightly different melting points, with some research noting 65.8°C (150.4°F) or 63.6°C (145.0°F).

The compound is also known by several synonyms, including 1,3-benzodioxol-5-ol (9 CI), phenol, 3,4-(methylenedioxy) (8CI), 1,2,4-trihydroxybenzene-1,2-methylene ether, 5-hydroxy-1,3-benzodioxole, and methylene ether of oxyquinone.

Table 1: Physical and Chemical Properties of Sesamol

Property	Value
Chemical Formula	C7H6O3
Molecular Weight	138.12
Physical Appearance	Colorless to off-white crystalline solid
Melting Point	63.0-65.0°C (145.0-149.0°F)
CAS Number	533-31-3
RTECS Number	SM0890000

Structurally, sesamol contains a benzene ring with a methylenedioxy group (forming a dioxole ring) and a hydroxyl group, giving it both lipophilic and hydrophilic properties. This unique chemical structure contributes to its ability to interact with various biological targets and cross biological membranes. The presence of the hydroxyl group contributes significantly to its antioxidant properties, as it can donate hydrogen atoms to neutralize free radicals.

Pharmacological Properties

Antioxidant Activity

Sesamol exhibits potent antioxidant properties, which are fundamental to many of its therapeutic effects. Its antioxidant activity stems from its ability to scavenge free radicals, particularly reactive oxygen species (ROS), through multiple mechanisms. Sesamol can donate hydrogen atoms (HAT mechanism) or transfer electrons (SET mechanism) to neutralize free radicals, thereby preventing oxidative damage to cellular components.

Molecular Mechanisms of Action

Sesamol's diverse pharmacological effects stem from its ability to interact with multiple molecular targets and signaling pathways. Understanding these mechanisms provides insights into its therapeutic potential and guides the development of derivatives with enhanced activities.

Derivative	pKa1	pKa2	pKa3	pKa4
dS-6	1.03	4.23	9.88	-
dS-9	2.57	8.79	12.79	-
dS-12	-0.29	4.40	12.61	-
dS-40	1.69	11.99	-	-
dS-49	7.80	10.11	12.88	15.42
Trolox	3.89	11.92	-	-

The table above, derived from computational studies, shows pKa values for selected sesamol derivatives compared to Trolox (a reference antioxidant). These values help understand the acid-base properties of these compounds, which influence their biological activities and interactions within physiological environments.

While sesamol appears generally safe based on available data, more comprehensive toxicological studies, particularly in humans, would be valuable for advancing its therapeutic applications. Factors such as optimal dosing, potential drug interactions, long-term safety, and specific contraindications require further investigation.